Cas no 2102121-34-4 (1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate)

1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate is a heterocyclic compound featuring a fused thiazolo[4,5-c]pyridine core with a carboxylate ester functionality. This structure is of significant interest in medicinal chemistry due to its potential as a versatile intermediate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The tert-butyl ester group enhances stability and solubility, facilitating handling and further synthetic modifications. The 7-oxo moiety and thiazole ring contribute to its reactivity, enabling selective functionalization at multiple sites. Its rigid bicyclic framework offers a scaffold for designing compounds with improved binding affinity and selectivity. This compound is valuable for researchers exploring novel pharmacophores in drug discovery.
1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate structure
2102121-34-4 structure
Product Name:1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate
CAS No:2102121-34-4
MF:C11H14N2O3S
MW:254.305461406708
CID:6135230
PubChem ID:129275050
Update Time:2026-03-11

1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate
    • tert-Butyl 7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate
    • EN300-37462532
    • SCHEMBL19019830
    • 2102121-34-4
    • tert-butyl 7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
    • Inchi: 1S/C11H14N2O3S/c1-11(2,3)16-10(15)13-4-7-9(8(14)5-13)17-6-12-7/h6H,4-5H2,1-3H3
    • InChI Key: RUHKKIITWIQVHU-UHFFFAOYSA-N
    • SMILES: C1N(C(OC(C)(C)C)=O)CC(=O)C2SC=NC1=2

Computed Properties

  • Exact Mass: 254.07251349g/mol
  • Monoisotopic Mass: 254.07251349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 87.7Ų

Experimental Properties

  • Density: 1.312±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 395.9±42.0 °C(Predicted)
  • pka: -0.06±0.20(Predicted)

1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate Pricemore >>

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1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:2102121-34-4)1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate
Order Number:A974708
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:36
Price ($):1466.0
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Amadis Chemical Company Limited
(CAS:2102121-34-4)1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate
A974708
Purity:99%
Quantity:1g
Price ($):1466.0
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